Cas no 139219-08-2 (Azocine, 1-(3-chlorophenyl)octahydro-)

Azocine, 1-(3-chlorophenyl)octahydro- structure
139219-08-2 structure
Product Name:Azocine, 1-(3-chlorophenyl)octahydro-
CAS No:139219-08-2
MF:C13H18ClN
MW:223.741722583771
CID:1263501
Update Time:2024-08-03

Azocine, 1-(3-chlorophenyl)octahydro- Chemical and Physical Properties

Names and Identifiers

    • Azocine, 1-(3-chlorophenyl)octahydro-
    • Inchi: 1S/C13H18ClN/c14-12-7-6-8-13(11-12)15-9-4-2-1-3-5-10-15/h6-8,11H,1-5,9-10H2
    • InChI Key: HWPQQWYMRRIGCV-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC(Cl)=C2)CCCCCCC1

Computed Properties

  • Exact Mass: 223.11294

Experimental Properties

  • Density: 1.069±0.06 g/cm3(Predicted)
  • Boiling Point: 340.1±25.0 °C(Predicted)
  • PSA: 3.24
  • pka: 6.28±0.20(Predicted)

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